Atorvastatin 3-Deoxyhept-2E-Enoic Acid

• CAS No.: 1105067-93-3
• Product Name: Atorvastatin 3-Deoxyhept-2E-Enoic Acid
• Molecular Formula: C33H33FN2O4
• Molecular Weight: 540.64
• IUPAC Name: (E,5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-5-hydroxyhept-2-enoic acid
• Standard InChI: InChI=1S/C33H33FN2O4/c1-22(2)31-30(33(40)35-26-12-7-4-8-13-26)29(23-10-5-3-6-11-23)32(24-16-18-25(34)19-17-24)36(31)21-20-27(37)14-9-15-28(38)39/h3-13,15-19,22,27,37H,14,20-21H2,1-2H3,(H,35,40)(H,38,39)/b15-9+/t27-/m0/s1
• SMILES: CC(C)C1=C(C(=C(N1CCC(CC=CC(=O)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Description: Atorvastatin 3-Deoxyhept-2E-Enoic Acid is an impurity in the synthesis of Atorvastatin.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2E)-2,3-Dehydroxy Atorvastatin; (2E,5S)-7-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]-5-hydroxy-2-heptenoic Acid
• PubChem Compound: 71315295
• Last Modified: Nov 11 2021